Cas no 568570-11-6 (4-Amino-5-(3,4-dimethoxyphenyl)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Amino-5-(3,4-dimethoxyphenyl)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 568570-11-6
• MF: C₁₁H₁₄N₄O₂S
• MW: 266.319460391998
• CID: 3106044
• PubChem ID: 2442215
• Update Time: 2025-05-19

4-Amino-5-(3,4-dimethoxyphenyl)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(3,4-dimethoxy-benzyl)-4H-[1,2,4]triazole-3-thiol
• 4-amino-3-veratryl-1H-1,2,4-triazole-5-thione
• 4-amino-5-(3,4-dimethoxybenzyl)-4H-1,2,4-triazole-3-thiol
• 4-amino-5-[(3,4-dimethoxyphenyl)methyl]-4H-1,2,4-triazole-3-thiol
• CS-0213085
• cid_2442215
• EN300-06381
• AKOS000295957
• 4-Amino-5-((3,4-dimethoxyphenyl)methyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• SR-01000044392
• 4-Amino-5-[(3,4-dimethoxyphenyl)methyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione
• G32410
• BS-33878
• SR-01000044392-1
• 4-amino-3-[(3,4-dimethoxyphenyl)methyl]-1H-1,2,4-triazole-5-thione
• DTXSID401137052
• BDBM53622
• CHEMBL244965
• MLS000375404
• HMS2730I05
• STL353357
• 568570-11-6
• 4-amino-5-[(3,4-dimethoxyphenyl)methyl]-2H-1,2,4-triazole-3-thione
• 4-azanyl-3-[(3,4-dimethoxyphenyl)methyl]-1H-1,2,4-triazole-5-thione
• SMR000254658
• 4-Amino-5-(3,4-dimethoxyphenyl)methyl-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C11H14N4O2S/c1-16-8-4-3-7(5-9(8)17-2)6-10-13-14-11(18)15(10)12/h3-5H,6,12H2,1-2H3,(H,14,18)
• InChI Key： SXNHIOQVHDILKM-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CC2C=CC(=C(C=2)OC)OC)N1N

Computed Properties

• Exact Mass: 266.08374688Da
• Monoisotopic Mass: 266.08374688Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-Amino-5-(3,4-dimethoxyphenyl)methyl-4H-1,2,4-triazole-3-thiol

4-Amino-5-(3,4-dimethoxyphenyl)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 568570-11-6): An Overview of a Promising Compound in Pharmaceutical Research

4-Amino-5-(3,4-dimethoxyphenyl)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 568570-11-6) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This molecule belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiviral properties. The presence of the 3,4-dimethoxyphenyl group and the thiol functionality further enhances its biological activity and reactivity.

The chemical structure of 4-Amino-5-(3,4-dimethoxyphenyl)methyl-4H-1,2,4-triazole-3-thiol is characterized by a central triazole ring system, which is substituted with an amino group at the 4-position and a thiol group at the 3-position. The 3,4-dimethoxyphenyl group is attached to the 5-position through a methyl linker. This combination of functional groups provides a unique scaffold that can interact with various biological targets.

Recent studies have highlighted the potential of 4-Amino-5-(3,4-dimethoxyphenyl)methyl-4H-1,2,4-triazole-3-thiol in several therapeutic areas. One of the most promising applications is in the treatment of fungal infections. Triazoles are well-known for their antifungal properties, and the presence of the thiol group in this compound may enhance its ability to disrupt fungal cell membranes and inhibit key enzymes involved in fungal metabolism.

In addition to its antifungal activity, 4-Amino-5-(3,4-dimethoxyphenyl)methyl-4H-1,2,4-triazole-3-thiol has shown potential as an antioxidant agent. The thiol group is a common functional group in antioxidants due to its ability to scavenge free radicals and reduce oxidative stress. This property makes it a valuable candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The biological activity of 4-Amino-5-(3,4-dimethoxyphenyl)methyl-4H-1,2,4-triazole-3-thiol has been extensively studied using various in vitro and in vivo models. In vitro studies have demonstrated its potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. These findings suggest that this compound could be developed into a novel antifungal agent with broad-spectrum activity.

In vivo studies have also shown promising results. Animal models have been used to evaluate the efficacy and safety of 4-Amino-5-(3,4-dimethoxyphenyl)methyl-4H-1,2,4-triazole-3-thiol. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity. Furthermore, it has shown efficacy in reducing fungal burden in infected tissues without causing adverse effects on host cells.

The mechanism of action of 4-Amino-5-(3,4-dimethoxyphenyl)methyl-4H-1,2,4-triazole-3-thiol is not yet fully understood but is believed to involve multiple pathways. The triazole ring system may interact with ergosterol biosynthesis pathways in fungi, while the thiol group may target redox-sensitive proteins and enzymes involved in cellular signaling and metabolism. This dual mechanism of action could contribute to its broad-spectrum activity and reduced likelihood of resistance development.

In conclusion, 4-Amino-5-(3,4-dimethoxyphenyl)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 568570-11-6) represents a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further development as an antifungal agent and antioxidant drug. Ongoing research aims to elucidate its mechanism of action and optimize its therapeutic potential for clinical applications.